Cas no 2353761-10-9 (2-(4-{(benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid
• CAS No: 2353761-10-9
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5655776
• PubChem ID: 165891067
• Update Time: 2025-07-23

2-(4-{(benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2353761-10-9
• EN300-27726914
• 2-(4-{[(benzyloxy)carbonyl]amino}-3-methoxyphenyl)acetic acid
• 2-(4-{(benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid

• Inchi： 1S/C17H17NO5/c1-22-15-9-13(10-16(19)20)7-8-14(15)18-17(21)23-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： PXCQJKFQNLHGDV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC(=O)O)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid

2-(4-{(Benzyloxy)carbonylamino}-3-methoxyphenyl)acetic Acid: A Comprehensive Overview

2-(4-{(Benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid, also known by its CAS number 2353761-10-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl amino group, and a methoxy substituent attached to a phenyl ring, further connected to an acetic acid moiety. Its intricate molecular architecture makes it a subject of interest for researchers exploring novel chemical entities and their applications.

The synthesis of 2-(4-{(Benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for its preparation, leveraging catalytic systems and green chemistry principles. These improvements not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structural features suggest potential bioactivity, particularly in modulating enzyme activity or interacting with specific biological targets. For instance, studies have indicated that analogs of this compound may exhibit anti-inflammatory or antioxidant properties, making them candidates for therapeutic interventions. The presence of the methoxy group and the benzyloxy carbonyl amino group introduces additional functional diversity, which can be exploited for designing molecules with tailored pharmacological profiles.

Recent research has focused on understanding the pharmacokinetic properties of 2-(4-{(Benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid. Investigations into its absorption, distribution, metabolism, and excretion (ADME) characteristics are crucial for evaluating its suitability as a drug candidate. Preliminary findings suggest that the compound exhibits moderate solubility and permeability, which are essential for effective oral bioavailability. However, further studies are required to optimize its pharmacokinetic profile and minimize potential toxicity.

The compound's stability under various conditions is another critical aspect being explored. Thermal stability tests have revealed that it maintains structural integrity at elevated temperatures, which is advantageous for manufacturing processes. Additionally, its resistance to hydrolysis under physiological conditions enhances its potential as a stable drug entity. These properties make it a robust candidate for preclinical studies aimed at assessing its efficacy and safety.

In conclusion, 2-(4-{(Benzyloxy)carbonylamino}-3-methoxyphenyl)acetic acid represents a valuable addition to the arsenal of chemical entities being investigated for therapeutic applications. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological evaluations, positions it as a promising lead compound in drug discovery pipelines. Continued research into its properties will undoubtedly shed further light on its potential benefits and pave the way for its translation into clinical use.